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Compound of Interest

Compound Name: Perchloryl fluoride

Cat. No.: B1593512 Get Quote

Introduction

Perchloryl fluoride (ClO₃F) is a powerful oxidizing and fluorinating agent that has been

investigated for its potential application as a high-performance liquid rocket fuel oxidizer.[1][2]

Chemically, it is the acid fluoride of perchloric acid. Unlike many other high-energy oxidizers, it

is a colorless, kinetically stable gas at standard conditions, with a characteristic sweet odor.[1]

[2][3][4] Its unique combination of properties, including non-cryogenic storage and reduced

corrosivity compared to other fluorine-based oxidizers, makes it a subject of interest for

researchers in advanced propellant development.[1]

These notes provide an overview of perchloryl fluoride's properties, synthesis, and the

necessary protocols for its safe handling and evaluation as a rocket propellant oxidizer.

Physicochemical and Performance Characteristics

Perchloryl fluoride's primary appeal lies in its balance of performance and handling

characteristics. While it does not offer the highest specific impulse compared to contemporaries

like chlorine pentafluoride, its non-corrosive nature towards storage tanks and its ability to be

stored at non-cryogenic temperatures are significant logistical advantages.[1]

Table 1: Physical and Chemical Properties of Perchloryl Fluoride (ClO₃F)
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Property Value Source

Molecular Weight 102.5 g/mol [3]

Appearance
Colorless gas with a sweet

odor
[3][4]

Boiling Point -46.7 °C (-52 °F) [3][5]

Melting Point -147.8 °C (-234 °F) [3][5]

Vapor Density 3.64 (relative to air) [3]

Vapor Pressure 10.5 atm at 21.1 °C [3]

Thermal Stability
Kinetically stable; decomposes

at 400 °C
[1]

Enthalpy of Formation (ΔfH°) -22 kJ/mol [1]

Table 2: Comparative Analysis as a Rocket Fuel Oxidizer

Advantages Disadvantages

Non-cryogenic Storage: Can be stored as a

liquid without cryogenic cooling.[1]

Lower Specific Impulse: Offers significantly

lower specific impulse compared to chlorine

pentafluoride or bromine pentafluoride.[1]

Reduced Corrosivity: Does not tend to corrode

standard metal tanks, unlike other halogen-

based oxidizers.[1]

High Toxicity: The gas is toxic and can be

absorbed through inhalation, causing irritation to

the respiratory tract and methemoglobinemia.[2]

[4]

Miscibility: Completely miscible with all-halogen

oxidizers (e.g., ClF₃, ClF₅), which can provide

the necessary oxygen to efficiently burn carbon-

containing fuels.[1]

Explosive Reactivity: Reacts explosively with

reducing agents, metal amides, hydrides, and

certain organic compounds.[1][4]

High Density: Possesses a high density, which

is advantageous for volume-limited applications.

Hypergolic Hard Starts: While hypergolic with

fuels like monomethylhydrazine (MMH), it can

cause hard starts.
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Protocols
Protocol 1: Synthesis of Perchloryl Fluoride

Modern synthesis of perchloryl fluoride avoids the hazardous use of elemental fluorine gas by

employing the fluorination of perchlorates. Two primary methods are detailed below.

Method A: Fluorination with Antimony Pentafluoride

This method utilizes a strong Lewis acid and a fluoride source to fluorinate the perchlorate ion.

Reaction: ClO₄⁻ + 3 HF + 2 SbF₅ → ClO₃F + [H₃O]⁺ + 2 [SbF₆]⁻[1]

Methodology:

In a suitable fluoropolymer or stainless steel reactor rated for high pressure and resistant

to hydrofluoric acid, combine a perchlorate salt (e.g., KClO₄) with anhydrous hydrogen

fluoride (HF).

Cool the mixture and slowly add antimony pentafluoride (SbF₅) while monitoring the

reaction temperature and pressure.

The reaction proceeds to generate perchloryl fluoride gas, which can be collected and

purified from the headspace of the reactor.

Purification involves passing the gas through a series of cold traps to remove unreacted

HF and other volatile impurities.

Method B: Reaction with Fluorosulfuric Acid

This is a more common and reportedly cheaper method for producing perchloryl fluoride.

Reaction: KClO₄ + HSO₃F → KHSO₄ + FClO₃[1][5]

Methodology:

Charge a glass or steel reactor with potassium perchlorate (KClO₄).
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Slowly add an excess of fluorosulfuric acid (HSO₃F) to the reactor. A common ratio is 1

part KClO₄ to 10 parts HSO₃F by weight.[5]

Heat the mixture to a temperature of at least 40°C while agitating to initiate the reaction.[5]

The perchloryl fluoride gas evolves from the reaction mixture.

Collect the evolved gas and pass it through a purification train to remove any aerosolized

acid or byproducts. The reaction can take 2 to 24 hours to complete depending on the

batch size and temperature.[5]
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Synthesis Pathways for Perchloryl Fluoride

Potassium Perchlorate
(KClO₄)

Method A:
Fluorination
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Reaction & Heating (≥40°C)
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Fluorosulfuric Acid
(HSO₃F)

Perchloryl Fluoride Gas
(FClO₃)

Byproducts:
[H₃O]⁺[SbF₆]⁻

Byproduct:
Potassium Bisulfate (KHSO₄)

Purification
(Cold Traps / Scrubbing)

Purified Liquid FClO₃
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Caption: Synthesis pathways for producing perchloryl fluoride.

Protocol 2: Safe Handling and Storage
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Perchloryl fluoride is a hazardous material requiring strict safety protocols. It is a strong

oxidizer that can cause fire or explosion and is toxic if inhaled.[4]

Personal Protective Equipment (PPE):

Respiratory: A self-contained breathing apparatus (SCBA) or a full-face respirator with

appropriate cartridges for acid gases and oxidizers is mandatory when working with open

or potentially leaking systems.[6]

Skin: Wear cold-insulating gloves and chemical-resistant protective clothing. Liquid FClO₃

can cause severe frostbite on contact.[4]

Eyes: Chemical safety goggles and a face shield are required.

Handling:

All work should be conducted in a well-ventilated area, preferably within a fume hood or an

enclosed system.[6]

Ensure all equipment is scrupulously clean, dry, and free of organic materials or other

contaminants.

Avoid contact with incompatible materials: flammable substances, combustible materials,

reducing agents, strong bases, amines, and finely divided metals.[7]

Systems should be designed to prevent backflow and be constructed from compatible

materials (e.g., stainless steel, Monel). Note that FClO₃ attacks some plastics, rubber, and

coatings.[4]

Storage:

Store cylinders in a cool, dry, well-ventilated, fireproof area.

Secure cylinders upright and protect them from physical damage.

Isolate cylinders from all incompatible materials.[7]

Emergency Procedures:
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Spill/Leak: Evacuate the danger area immediately. Use ventilation to disperse the gas. For

liquid spills, NEVER use a water jet.[6] Personnel involved in cleanup must wear full

protective gear, including an SCBA.[6]

Fire: Perchloryl fluoride is not flammable but will enhance the combustion of other

materials.[4] In case of a fire in the surroundings, use water spray to keep cylinders cool.

[4][7]

Protocol 3: Conceptual Framework for Performance Evaluation

This protocol outlines a conceptual workflow for evaluating perchloryl fluoride's performance

as an oxidizer in a laboratory-scale rocket motor, based on historical testing approaches.

Objective: To determine the specific impulse (Isp) and combustion characteristics of

perchloryl fluoride with a selected fuel (e.g., Monomethylhydrazine, MMH).

Methodology:

Material Compatibility Test: Prior to engine testing, verify the compatibility of all wetted

components (tanks, lines, valves, injector) with both perchloryl fluoride and the chosen

fuel under operational pressures and temperatures.

Test Stand Setup:

Mount a small-scale, pressure-fed bipropellant rocket engine onto a test stand equipped

with a load cell for thrust measurement.

Connect separate, pressurized tanks for perchloryl fluoride and the fuel to the engine

via remote-operated valves.

Instrument the system with pressure transducers and thermocouples to monitor tank

pressures, feed line pressures, and chamber temperature/pressure.

Ignition Sequence:

Perchloryl fluoride with MMH is hypergolic but prone to hard starts. An initial ignition

slug of a more readily ignitable oxidizer, such as Red Fuming Nitric Acid (RFNA), may
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be required.

Alternatively, a small amount of chloryl fluoride (ClO₂F) can be mixed with the

perchloryl fluoride to promote smoother hypergolic ignition.

Test Firing:

Open the main propellant valves remotely for a predetermined duration (e.g., 1-5

seconds).

Record thrust, chamber pressure, and propellant mass flow rates throughout the firing.

Data Analysis:

Calculate the specific impulse (Isp) using the formula: Isp = Thrust / (Total Mass Flow

Rate * g₀), where g₀ is the standard gravitational acceleration.

Analyze chamber pressure data to assess combustion stability.
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Experimental Workflow for FClO₃ Oxidizer Evaluation
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Caption: Workflow for evaluating perchloryl fluoride as an oxidizer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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